Cas no 1805288-17-8 (3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol)

3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol is a versatile heterocyclic compound featuring a pyridine core substituted with cyano, difluoromethyl, iodo, and hydroxymethyl functional groups. Its multifunctional structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients requiring halogenated or fluorinated motifs. The presence of both electron-withdrawing (cyano, iodo) and electron-donating (hydroxymethyl) groups enhances its reactivity in cross-coupling and nucleophilic substitution reactions. The difluoromethyl group contributes to metabolic stability, while the iodine atom facilitates further derivatization via metal-catalyzed transformations. This compound is well-suited for applications in medicinal chemistry and material science, offering precise tunability for targeted molecular design.
3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol structure
1805288-17-8 structure
Product Name:3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol
CAS No:1805288-17-8
MF:C8H5F2IN2O
MW:310.039380788803
CID:4921463
Update Time:2025-05-25

3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol
    • Inchi: 1S/C8H5F2IN2O/c9-7(10)5-1-4(3-14)13-8(11)6(5)2-12/h1,7,14H,3H2
    • InChI Key: KHQCKUUPYYZKDE-UHFFFAOYSA-N
    • SMILES: IC1=C(C#N)C(C(F)F)=CC(CO)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 243
  • XLogP3: 1
  • Topological Polar Surface Area: 56.9

3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A023030895-500mg
3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol
1805288-17-8 97%
500mg
$1,029.00 2022-04-01
Alichem
A023030895-1g
3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol
1805288-17-8 97%
1g
$1,663.20 2022-04-01

3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol Related Literature

Additional information on 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol

Research Brief on 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol (CAS: 1805288-17-8)

This research brief provides an in-depth analysis of the latest advancements and applications of 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol (CAS: 1805288-17-8), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features, including the cyano, difluoromethyl, and iodopyridine moieties, make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The synthesis and characterization of 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol have been a focal point of recent research. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The compound's reactivity, particularly the iodine moiety, has been leveraged in cross-coupling reactions to generate diverse derivatives for biological evaluation. These derivatives have shown promising activity against a range of cancer cell lines, with IC50 values in the low micromolar range.

In addition to its therapeutic potential, 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol has been investigated for its role in diagnostic imaging. A recent study in ACS Chemical Biology (2024) highlighted its use as a radiolabeling precursor for positron emission tomography (PET) tracers. The iodine atom can be replaced with fluorine-18, a common radioisotope used in PET imaging, enabling the visualization of specific biological targets in vivo. This application opens new avenues for non-invasive diagnostics and personalized medicine.

Further research has explored the mechanistic underpinnings of the compound's biological activity. Computational modeling and molecular docking studies have revealed its high affinity for certain kinase domains, suggesting its potential as a lead compound for kinase inhibitor development. Experimental validation in cell-based assays has confirmed its ability to modulate key signaling pathways involved in cell proliferation and survival. These findings underscore the compound's versatility and its potential to address unmet medical needs in oncology and beyond.

In conclusion, 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol (CAS: 1805288-17-8) represents a valuable scaffold in chemical biology and pharmaceutical research. Its synthetic accessibility, diverse reactivity, and promising biological activity make it a compelling candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. The continued exploration of this compound and its derivatives is expected to yield significant contributions to drug discovery and diagnostic imaging.

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